molecular formula C18H16FNO B8703270 8-Fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline CAS No. 124534-05-0

8-Fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline

Cat. No.: B8703270
CAS No.: 124534-05-0
M. Wt: 281.3 g/mol
InChI Key: LHFMQFMBVAJWLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline is a useful research compound. Its molecular formula is C18H16FNO and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

124534-05-0

Molecular Formula

C18H16FNO

Molecular Weight

281.3 g/mol

IUPAC Name

8-fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline

InChI

InChI=1S/C18H16FNO/c1-13-5-7-14(8-6-13)10-12-21-17-9-11-20-18-15(17)3-2-4-16(18)19/h2-9,11H,10,12H2,1H3

InChI Key

LHFMQFMBVAJWLE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CCOC2=C3C=CC=C(C3=NC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.2 g of sodium hydride in 50 ml of DMF was added 3.4 g of 2-(4-methylphenyl)ethanol, and the mixture was stirred for one hour at room temperature. Then 4.5 g of 4-chloro-8-fluoroquinoline were added, the mixture was heated to reflux for five hours, and then cooled to room temperature, and poured into a mixture of ice in water. The solid phase was collected and dried. TLC showed three products. These were separated by HPLC (silica gel, 70% pentane/30% EtOAc) giving 1.84 g of 8-fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline (Yield: 26.3%; M.P. 89°-90° C.) 0.610 g of 4-chloro-8-[2-(4-methylphenyl)ethoxy]quinoline (Yield: 8.7%; M.P. 74°-75° C.); and 0.450 g of 4,8-bis[2-(4-methylphenyl)ethoxy]quinoline (Yield: 6.4%; M.P. 142°-143° C).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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